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For researchers, scientists, and drug development professionals, ensuring the accuracy and

comparability of polychlorinated biphenyl (PCB) analysis is paramount. Inter-laboratory

comparisons (ILCs) and proficiency testing (PT) schemes are essential tools for evaluating and

demonstrating a laboratory's competence in these complex analyses. This guide provides an

objective comparison of analytical approaches, supported by experimental data and detailed

methodologies.

Evaluating Laboratory Performance: Key Metrics
The primary goal of an inter-laboratory comparison is to assess the performance of

participating laboratories against a known standard or a consensus value derived from the

participants' results. The most common statistical tool used for this evaluation is the z-score.[1]

[2] A z-score indicates how far a laboratory's result deviates from the assigned value.

Performance Classification based on z-scores:

z-score Performance

|z| ≤ 2 Satisfactory

2 < |z| < 3 Questionable

|z| ≥ 3 Unsatisfactory
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This scoring system provides a standardized way to evaluate laboratory performance and

identify potential issues with accuracy or methodology.[3]

Comparison of Analytical Methods for PCB Analysis
The two most common methods for PCB analysis mandated by the U.S. Environmental

Protection Agency (EPA) are Method 8082 and Method 1668. The choice between these

methods depends on the specific project requirements, including the target analytes and the

required detection limits.

Feature EPA Method 8082A EPA Method 1668C

Target Analytes
Aroclors or 19 specific PCB

congeners.[4][5]

All 209 PCB congeners,

including the 12 dioxin-like

PCBs.[6][7][8]

Instrumentation

Gas Chromatography with

Electron Capture Detector

(GC-ECD).[4]

High-Resolution Gas

Chromatography/High-

Resolution Mass Spectrometry

(HRGC/HRMS).[8][9]

Detection Limits
Parts per billion (ppb) or parts

per million (ppm) range.[5]

Parts per quadrillion (ppq) or

picograms per liter (pg/L)

range.[8][9]

Best For

Analysis of technical Aroclor

mixtures and routine

monitoring where high

sensitivity is not required.[5]

Low-level detection of specific

congeners, risk assessments,

and analysis of weathered

PCBs.[7][9]

Inter-Laboratory Comparison: Representative Data
The following table summarizes fictional but representative results from an inter-laboratory

comparison for the analysis of select PCB congeners in a water sample. This illustrates how

data from such a study is typically presented.
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Laborat
ory ID

PCB 28
(pg/L)

z-score
(PCB
28)

PCB
118
(pg/L)

z-score
(PCB
118)

PCB
153
(pg/L)

z-score
(PCB
153)

Overall
Perform
ance

Lab 01 155 0.5 88 -0.2 210 0.0
Satisfact

ory

Lab 02 140 -1.0 95 0.5 225 1.5
Satisfact

ory

Lab 03 175 2.5 105 1.5 240 3.0
Unsatisfa

ctory

Lab 04 150 0.0 90 0.0 205 -0.5
Satisfact

ory

Lab 05 120 -3.0 75 -1.5 180 -3.0
Unsatisfa

ctory

Assigned

Value
150 90 210

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and comparison of results. Below are

summarized protocols for sample preparation and analysis based on standard EPA methods.

Sample Preparation (Based on EPA Method 3500 Series)
Extraction:

Aqueous Samples (EPA Method 3510C/3520C): Samples are extracted using a separatory

funnel or continuous liquid-liquid extraction with a suitable solvent like methylene chloride.

[4]

Solid Samples (EPA Method 3540C/3550C): Samples are extracted using Soxhlet

extraction or ultrasonic extraction with a solvent mixture such as hexane/acetone.[4]

Cleanup (EPA Method 3600 Series): The sample extracts are cleaned to remove interfering

compounds. This may involve:
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Adsorption Chromatography (e.g., Florisil, silica gel): To remove polar interferences.

Gel Permeation Chromatography: To remove high molecular weight compounds.

Sulfuric Acid/Permanganate Cleanup (EPA Method 3665A): Specifically for PCB analysis

to remove many chlorinated pesticides.[4]

Instrumental Analysis
Gas Chromatograph Setup: A gas chromatograph equipped with a capillary column (e.g.,

Rtx-CLPesticides) and an electron capture detector is used. A dual-column setup is often

employed for confirmation.[10]

Calibration: A multi-point initial calibration is performed using standards of Aroclors or

individual PCB congeners to determine the response factors.

Analysis: A small volume (e.g., 1-2 µL) of the cleaned extract is injected into the GC.

Quantification: The concentration of PCBs is determined by comparing the peak areas in the

sample chromatogram to those of the calibration standards. For Aroclors, this is often done

by comparing the pattern of peaks.[10]

Instrumentation: A high-resolution gas chromatograph is interfaced with a high-resolution

mass spectrometer.

Isotope Dilution: Known quantities of isotopically labeled PCB congeners are added to the

sample before extraction.

Analysis: The cleaned extract is injected into the HRGC/HRMS system. The instrument is

operated in selected ion monitoring (SIM) mode to detect the specific ions of the target PCB

congeners and their labeled internal standards.

Quantification: The concentration of each congener is calculated based on the ratio of the

native congener response to the corresponding labeled standard's response. This method

provides very high selectivity and sensitivity.[8][9]

Visualizing the Process
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To better understand the workflow and logic of inter-laboratory comparisons for PCB analysis,

the following diagrams are provided.

Preparation Phase

Analysis Phase

Evaluation Phase

Proficiency Test (PT)
Provider

Preparation of Homogeneous
Test Samples

Distribution of Samples
to Participating Labs

Use of Certified
Reference Material (CRM)

Laboratory A
(Analysis)

Laboratory B
(Analysis)

Laboratory C
(Analysis)

Submission of
Results to PT Provider

Statistical Analysis
(e.g., z-scores)

Issuance of
Performance Report
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Workflow of an Inter-Laboratory Comparison for PCB Analysis.
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Typical Experimental Workflow for PCB Analysis.
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Logical Flow for Evaluating Laboratory Performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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